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Compound of Interest

Compound Name: 2-Hydroxymethylene Ethisterone

Cat. No.: B022255

2-Hydroxymethylene Ethisterone: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylene ethisterone is a synthetic steroid and a key intermediate in the
pharmaceutical industry. Primarily recognized for its role in the synthesis of Danazol, a
medication used to treat conditions such as endometriosis and fibrocystic breast disease, this
compound is a derivative of ethisterone. This technical guide provides a comprehensive
overview of the chemical properties, structure, and available technical data for 2-
Hydroxymethylene Ethisterone. Due to its status as a synthetic intermediate, publicly
available information on its specific biological activity and detailed experimental protocols is
limited. This document summarizes the known data and provides context based on its
precursor, ethisterone, and the final product, Danazol.

Chemical Properties and Structure

2-Hydroxymethylene ethisterone, with the IUPAC name (8R,9S,10R,13S,14S,17R)-17-
ethynyl-17-hydroxy-2-(hydroxymethylidene)-10,13-dimethyl-1,6,7,8,9,11,12,14,15,16-
decahydrocyclopenta[a]phenanthren-3-one, is a steroid derivative with a molecular formula of
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C22H2803.[1] Its structure is characterized by the core steroid nucleus of ethisterone with an

additional hydroxymethylene group at the C2 position.

ble 1: Chemical Identifi | :

Property Value Source
Molecular Formula C22H2803 PubChem[1]
Biosynth[2], SynThink
Molecular Weight 340.46 g/mol Research Chemicals[3], Santa
Cruz Biotechnology[4]
Biosynth[2], SynThink
CAS Number 2787-02-2 Research Chemicals[3], Santa
Cruz Biotechnology[4]
(8R,9S,10R,13S,14S,17R)-17-
ethynyl-17-hydroxy-2-
(hydroxymethylidene)-10,13-
IUPAC Name dimethyl- PubChem[1]
1,6,7,8,9,11,12,14,15,16-
decahydrocyclopenta[a]phena
nthren-3-one
17-Ethynyl-2-
(hydroxymethylene)-
testosterone, (17a)-17- Biosynth[5], SynThink
Synonyms )
Hydroxy-2- Research Chemicals[2]
(hydroxymethylene)-pregn-4-
en-20-yn-3-one
XLogP3 3.9 PubChem|[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 2 PubChem[1]
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Synthesis and Characterization

2-Hydroxymethylene ethisterone is synthesized from ethisterone via a formylation reaction,
which introduces the hydroxymethylene group at the C2 position. This reaction is a crucial step
in the overall synthesis of Danazol.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 2-Hydroxymethylene
Ethisterone are not extensively published in peer-reviewed literature, likely due to the
compound's primary role as a commercial intermediate. However, general methodologies for
similar steroid modifications and characterizations can be inferred.

Synthesis: Formylation of a Ketosteroid (General Approach)

The introduction of a hydroxymethylene group at the a-position to a ketone in a steroid is
typically achieved through a formylation reaction. A common method is the Claisen
condensation using a base and a formylating agent like ethyl formate.

o Materials: Ethisterone, sodium methoxide, ethyl formate, benzene (or another suitable
solvent), diethyl ether, hydrochloric acid.

e Procedure:
o A solution of sodium methoxide in a suitable solvent like benzene is prepared.
o Ethisterone is dissolved in the same solvent and added to the base solution.

o Ethyl formate is then added dropwise to the reaction mixture, which is stirred at room
temperature for several hours.

o The reaction is monitored for completion using thin-layer chromatography.

o Upon completion, the reaction mixture is quenched with water and the product is extracted
with an organic solvent like diethyl ether.

o The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the
solvent is removed under reduced pressure.
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o The crude product is then purified by crystallization or column chromatography to yield 2-
Hydroxymethylene Ethisterone.

Characterization (General Approaches)

Commercial suppliers of 2-Hydroxymethylene Ethisterone typically provide a certificate of
analysis with data from the following techniques.[2]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: To confirm the presence of the hydroxymethylene group (a singlet or doublet for
the aldehydic proton and a signal for the hydroxyl proton) and other characteristic steroid
protons. The spectrum of the parent compound, ethisterone, would be used as a
reference.

o 13C NMR: To identify the carbon signals of the steroid skeleton and the additional
hydroxymethylene carbon.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound. The mass
spectrum would show a molecular ion peak corresponding to the calculated molecular weight
of 340.46 g/mol .

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
A reverse-phase HPLC method would typically be employed with a C18 column and a mobile
phase consisting of a mixture of acetonitrile and water or methanol and water.

« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as
the hydroxyl (-OH), carbonyl (C=0), and alkyne (C=C) groups.

Biological Activity and Signaling Pathways

There is a significant lack of publicly available data on the specific biological activity and
signaling pathways of 2-Hydroxymethylene Ethisterone itself. Its primary role is as an
intermediate in the synthesis of Danazol. Therefore, its biological effects are not the primary
focus of research.
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To provide context, the biological activities of its precursor, ethisterone, and the final product,
Danazol, are summarized below.

o Ethisterone: A synthetic progestin that mimics the activity of progesterone.[6] It interacts with
progesterone receptors and has been used in the treatment of menstrual disorders.[7]

» Danazol: Possesses weak androgenic activity and acts as an inhibitor of gonadotropin-
releasing hormone, leading to a decrease in estrogen production.[1] This mechanism is
central to its therapeutic effects in endometriosis. Danazol is known to be metabolized in the
liver to 2-hydroxymethyl ethisterone and ethisterone.[8]

Given the absence of direct research on 2-Hydroxymethylene Ethisterone's biological
pathways, a signaling pathway diagram cannot be generated. However, a logical workflow for
its role in the synthesis of Danazol can be visualized.

Mandatory Visualizations

Cyclization with
Ethisterone Formylation >- Hydroxylamine >-

Click to download full resolution via product page

Caption: Synthetic pathway from Ethisterone to Danazol.

Conclusion

2-Hydroxymethylene Ethisterone is a crucial chemical intermediate in the synthesis of the
pharmaceutical agent Danazol. While its chemical properties and structure are well-defined,
there is a notable absence of detailed public information regarding its specific biological
activities and the experimental protocols for its synthesis and characterization. This guide
provides a summary of the available technical data and offers general methodologies for its
synthesis and analysis based on established steroid chemistry. Further research into the
potential biological effects of this intermediate could be a future area of investigation for drug
development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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